Cas no 113-80-4 (Oxytocin, 8-L-arginine-)
Arginine oxytocin is a chemical substance with the molecular formula of c43h67n15o12s2.
Oxytocin, 8-L-arginine- structure
Oxytocin, 8-L-arginine-
113-80-4
C43H67N15O12S2
1050.21538
MFCD32666301
140009
Oxytocin, 8-L-arginine- Properties
Names and Identifiers
-
- Oxytocin, 8-L-arginine-
- (Arg⁸)-Vasotocin
- (Arg8)-Vasotocin, Argiprestocin
- CYS-TYR-ILE-GLN-ASN-CYS-PRO-ARG-GLY-NH2
- VASOTOCIN ARG 8
- (arg(sup8))oxytocin
- [ARG8]-VASOTOCIN
- 8-argininevasotocin
- arginine-vasopressin
- argiprestocin
- AVT
- CYIQNCPRG-NH2
- CYS-TYR-ILE-GLN-ASN-CYS-PRO-ARG-GLY-NH2(DISULFIDE BRIDGE:CYS1-CYS6)
- Arginine vasotocin
- Natriuretic hormone (ox pineal)
- arg-vasotocin
- 8-arg-vasotocin
- arginine-vasotocin
- +Expand
-
- MFCD32666301
- OXDZADMCOWPSOC-BQGUCLBMSA-N
- InChI=1S/C43H67N15O12S2/c1-3-21(2)34-41(69)53-26(12-13-31(45)60)37(65)55-28(17-32(46)61)38(66)56-29(20-72-71-19-24(44)35(63)54-27(39(67)57-34)16-22-8-10-23(59)11-9-22)42(70)58-15-5-7-30(58)40(68)52-25(6-4-14-50-43(48)49)36(64)51-18-33(47)62/h8-11,21,24-30,34,59H,3-7,12-20,44H2,1-2H3,(H2,45,60)(H2,46,61)(H2,47,62)(H,51,64)(H,52,68)(H,53,69)(H,54,63)(H,55,65)(H,56,66)(H,57,67)(H4,48,49,50)/t21-,24-,25-,26-,27-,28-,29-,30-,34-/m0/s1
- CC[C@@H]([C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N2CCC[C@H]2C(N[C@H](C(NCC(N)=O)=O)CCCNC(N)=N)=O)=O)CSSC[C@H](N)C(N[C@H](C(N1)=O)CC3=CC=C(O)C=C3)=O)=O)CC(N)=O)=O)CCC(N)=O)=O)C
Computed Properties
- 1049.45000
- 15
- 27
- 23
- 72
- 1990
- 0
- 7
- 2
- 0
- 0
- 1
- -5.1
- 1001
- 0
Experimental Properties
- 0.96440
- 512.03000
- 1.6700 (estimate)
- Dissolution (40 g/l) (25 º C),
- 1.59±0.1 g/cm3 (20 ºC 760 Torr),
Oxytocin, 8-L-arginine- Price
Oxytocin, 8-L-arginine- Suppliers
Hangzhou Taijia Biotech Co.,Ltd
Audited Supplier
(CAS:113-80-4)
LAI JING LI
13336049365
3007955256@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:113-80-4)
A LA DING
anhua.mao@aladdin-e.com
Oxytocin, 8-L-arginine- Related Literature
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Sudipta Pathak,Doyel Das,Ashis Kundu,Subhendu Maity,Nikhil Guchhait,Animesh Pramanik RSC Adv., 2015,5, 17308-17318
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3. Back cover
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Baizeng Fang RSC Adv., 2019,9, 40184-40189
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Jinzhu Chen Catal. Sci. Technol., 2016,6, 7239-7251
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Tahra Ayed,Laure Vendier,Mary Grellier,Ghenwa Bouhadir,Jean-Claude Barthelat,Sylviane Sabo-Etienne,Didier Bourissou Dalton Trans., 2007, 2370-2372
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7. Front cover
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Sung Hoon Hwang,Sreeprasad Sreenivasan,Joseph Miller,Benhang Shi,Shuo Zhao,Irene Rusakova,Aali R. Alizadeh J. Mater. Chem. A, 2017,5, 3798-3811
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10. Contents list
Recommended suppliers
Amadis Chemical Company Limited
(CAS:113-80-4)Oxytocin, 8-L-arginine-
99%/99%
5mg/25mg
153.0/522.0